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Compound of Interest

Compound Name: 2-Mercaptothiazoline

Cat. No.: B133348

An In-depth Technical Guide to 2-Thiazoline-2-thiol

Abstract

2-Thiazoline-2-thiol, also known as 2-mercapto-2-thiazoline, is a heterocyclic compound with
significant applications in organic synthesis and pharmacology. It serves as a crucial
intermediate in the production of pharmaceuticals, including B-lactam antibiotics and antithyroid
agents.[1][2] This technical guide provides a comprehensive overview of the physical and
chemical properties, experimental protocols for synthesis and analysis, and the biological
activities of 2-Thiazoline-2-thiol, tailored for researchers, scientists, and professionals in drug
development.

Physical and Chemical Properties of 2-Thiazoline-2-
thiol

The fundamental physical and chemical characteristics of 2-Thiazoline-2-thiol are summarized
in the table below, providing a consolidated reference for laboratory and research applications.
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Property Value References

Molecular Formula C3HsNS:2 [3114]

Molecular Weight 119.21 g/mol [1][3]14]

CAS Number 96-53-7 [11[3114]
White to bright yellow or beige

Appearance , _ [51[6]
fine crystalline powder.[5][6]

Melting Point 100-107 °C [31[4]I5]

Boiling Point 176-178 °C at 0.25 Torr [2][5]
Soluble in chloroform and

N methanol; slightly soluble in

Solubility ] [31[5]
water, and soluble in hot water.
[3][5]

pKa 13.01 £ 0.20 (Predicted) [5]

pH 6-7 (10 g/L in H20 at 20 °C) 516171

Density 1.235 g/cm? (estimate) [5]

Experimental Protocols
Synthesis of 2-Thiazoline-2-thiol

A common method for the synthesis of 2-thiazoline-2-thiol involves the reaction of

ethanolamine with carbon disulfide in the presence of a base.[5]

Materials:

Ethanolamine

Carbon disulfide (CS2)
Sodium hydroxide (NaOH)

Sulfuric acid (H2S0a)
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o Ethanol

Procedure:

Ethanolamine is esterified with sulfuric acid.

The resulting product is then cyclized with carbon disulfide in the presence of sodium
hydroxide.[5]

The reaction mixture is typically refluxed to drive the reaction to completion.

Upon cooling, the product can be precipitated and collected for purification.

Purification Protocol

A standard method for purifying crude 2-Thiazoline-2-thiol is through acid-base extraction
followed by recrystallization.[2]

Materials:

Crude 2-Thiazoline-2-thiol

Aqueous sodium hydroxide (NaOH) solution

Hydrochloric acid (HCI)

Deionized water

Procedure:

Dissolve the crude 2-Thiazoline-2-thiol in an aqueous alkali solution (e.g., NaOH).

Filter the solution to remove any insoluble impurities.

Acidify the filtrate with HCI to precipitate the purified 2-Thiazoline-2-thiol.

Collect the precipitate by filtration.
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o Recrystallize the solid product from hot water to obtain fine needles of pure 2-Thiazoline-2-
thiol.[2]

Characterization

The synthesized and purified 2-Thiazoline-2-thiol is typically characterized using various
spectroscopic techniques.

Methodologies:

Infrared (IR) Spectroscopy: To identify functional groups present in the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy (*H NMR and *C NMR): To determine
the chemical structure and purity of the compound.

Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.[8]

Elemental Analysis: To determine the elemental composition of the synthesized compound.

[9]

Biological Activity and Signaling Pathways

2-Thiazoline-2-thiol and its derivatives exhibit a range of biological activities, including
antithyroid, antimicrobial, and anticancer effects.[10][11][12]

Antithyroid Activity

2-Thiazoline-2-thiol functions as an antithyroid agent by inhibiting the synthesis of thyroid
hormones.[11] This inhibition occurs through two primary mechanisms: interaction with
molecular iodine and inhibition of the thyroid peroxidase enzyme.[11]
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Mechanism of Action
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Caption: Mechanism of antithyroid activity of 2-Thiazoline-2-thiol.

Induction of Apoptosis in Cancer Cells

Recent studies have shown that metal complexes of 2-Thiazoline-2-thiol, such as certain
ruthenium(ll) complexes, can induce apoptosis in cancer cells, particularly melanoma.[10] The
proposed mechanism involves causing DNA damage, which triggers the apoptotic cascade.
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Caption: Apoptosis induction in melanoma cells by a 2-Thiazoline-2-thiol complex.

Experimental Workflow: Synthesis and Purification

The overall process from starting materials to the pure compound can be visualized as a
straightforward workflow.
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Caption: General workflow for the synthesis and purification of 2-Thiazoline-2-thiol.

Applications
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2-Thiazoline-2-thiol is a versatile compound with several key applications:

o Pharmaceutical Intermediate: It is a fundamental building block for the synthesis of penam-
and carbapenam-type [-lactam antibiotics.[1][5] It is also a precursor for H2 receptor
antagonists like cimetidine and ranitidine through its hydrolysis product, cysteamine.[5]

» Antimicrobial Agents: Derivatives of 2-Thiazoline-2-thiol have demonstrated antimicrobial
properties and can act synergistically with conventional antibiotics against multidrug-resistant
bacteria.[10]

o Cancer Research: Metal complexes incorporating 2-Thiazoline-2-thiol as a ligand are being
investigated for their potential as selective anticancer agents.[10][12]

o Material Science: It has been used to functionalize mesoporous silica for the removal of
heavy metals like mercury from aqueous solutions.

o Electroplating: It is used as an additive in acid copper plating to achieve bright and level
coatings.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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